Cas no 2216-99-1 (5-Allyl-2-hydroxy-3-methoxybenzoic acid)
2216-99-1 structure
Product Name:5-Allyl-2-hydroxy-3-methoxybenzoic acid
CAS No:2216-99-1
MF:C11H12O4
MW:208.210583686829
CID:2656025
PubChem ID:20152500
Update Time:2025-04-21
5-Allyl-2-hydroxy-3-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-methoxy-5-prop-2-enylbenzoic acid
- 2-Hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoic acid
- 5-Allyl-2-hydroxy-3-methoxybenzoicacid
- DTXSID40603019
- 2216-99-1
- SCHEMBL10627084
- 5-Allyl-2-hydroxy-3-methoxybenzoic acid
- 2-Hydroxy-3-methoxy-5-(2-propenyl)benzoic acid
-
- Inchi: 1S/C11H12O4/c1-3-4-7-5-8(11(13)14)10(12)9(6-7)15-2/h3,5-6,12H,1,4H2,2H3,(H,13,14)
- InChI Key: DBXLLKFZSNRRLF-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C(=O)O)C=C(C=1)CC=C)O
Computed Properties
- Exact Mass: 208.07355886g/mol
- Monoisotopic Mass: 208.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.8Ų
5-Allyl-2-hydroxy-3-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096329-1g |
5-Allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95% | 1g |
$723.60 | 2023-09-02 | |
| Crysdot LLC | CD12094859-1g |
5-Allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95+% | 1g |
$825 | 2024-07-24 | |
| Chemenu | CM154284-1g |
5-allyl-2-hydroxy-3-methoxybenzoic acid |
2216-99-1 | 95% | 1g |
$779 | 2023-01-09 |
5-Allyl-2-hydroxy-3-methoxybenzoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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